Cas no 2060047-33-6 (6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid)

• Product Name: 6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid
• CAS No: 2060047-33-6
• MF: C₁₁H₇N₃O₂S
• MW: 245.257180452347
• MDL: MFCD30500096
• CID: 5222316
• PubChem ID: 125458117
• Update Time: 2025-06-14

6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(2-thienyl)-
• 6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid

• MDL： MFCD30500096
• Inchi： 1S/C11H7N3O2S/c15-11(16)8-4-7(9-2-1-3-17-9)5-14-10(8)12-6-13-14/h1-6H,(H,15,16)
• InChI Key： ZQITWYVCNSOIAP-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(C1SC=CC=1)C=C2C(O)=O

Additional information on 6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid

Comprehensive Overview of 6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid (CAS No. 2060047-33-6)

The compound 6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid (CAS No. 2060047-33-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining a thiophene ring with a triazolopyridine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The presence of a carboxylic acid group further enhances its versatility, allowing for easy derivatization and modification.

In recent years, the demand for heterocyclic compounds like 6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid has surged due to their role in developing small-molecule therapeutics. This compound's triazolopyridine scaffold is particularly noteworthy, as it mimics motifs found in many FDA-approved drugs. Scientists are exploring its potential in kinase inhibition, anti-inflammatory agents, and even anticancer therapies. The integration of a thiophene moiety adds to its electronic properties, making it relevant for organic electronics and photovoltaic materials as well.

One of the most frequently asked questions about CAS No. 2060047-33-6 revolves around its synthetic routes. The compound can be synthesized through multi-step reactions involving cyclization and cross-coupling techniques. Researchers often optimize these methods to improve yield and purity, which are critical for high-throughput screening in drug development. Additionally, its solubility and stability under physiological conditions are key considerations for bioavailability studies.

The rise of computational chemistry and AI-driven drug design has further amplified interest in 6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid. Tools like molecular docking and QSAR modeling are being used to predict its interactions with proteins and enzymes. This aligns with the growing trend of precision medicine, where tailored compounds are designed for specific genetic profiles. The compound's pharmacokinetic properties are also under scrutiny, particularly its metabolic pathways and potential drug-drug interactions.

Another hot topic is the environmental impact of heterocyclic synthesis. Green chemistry principles are being applied to the production of CAS No. 2060047-33-6, with a focus on reducing waste and using catalytic processes. This resonates with the broader push for sustainable chemistry in the pharmaceutical industry. Furthermore, the compound's potential applications in agrochemicals and veterinary medicine are being explored, expanding its relevance beyond human health.

In summary, 6-(thiophen-2-yl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid (CAS No. 2060047-33-6) represents a multifaceted compound with broad implications for medicinal chemistry, materials science, and sustainable technology. Its structural versatility and functional groups make it a valuable subject for ongoing research, particularly in the context of personalized therapeutics and green synthesis. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing global health and environmental challenges.